Cas no 634922-11-5 ((8aS)-octahydropyrrolo[1,2-a]piperazine dihydrochloride)

• Product Name: (8aS)-octahydropyrrolo[1,2-a]piperazine dihydrochloride
• CAS No: 634922-11-5
• MF: C₇H₁₆Cl₂N₂
• MW: 199.121339797974
• MDL: MFCD10686861
• CID: 836475
• PubChem ID: 43810632
• Update Time: 2025-10-22

(8aS)-octahydropyrrolo[1,2-a]piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-Octahydropyrrolo[1,2-a]pyrazine dihydrochloride
• (S)-octahydropyrrolo[1,2-a]pyrazine-2HCl
• (8aS)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine,dihydrochloride
• (S)-Octahydro-pyrrolo[1,2-a]pyrazine dihydrochloride
• (8aS)-octahydropyrrolo[1,2-a]piperazine dihydrochloride
• (8aS)-Octahydropyrrolo[1,2-a]pyrazine--hydrogen chloride (1/2)
• (8aS)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine dihydrochloride
• DTXSID50656394
• MFCD10686861
• EN300-36204
• JHDWGEOMYLXPIY-KLXURFKVSA-N
• (S)-Octahydropyrrolo[1,2-a]pyrazinedihydrochloride
• (8aS)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine;dihydrochloride
• I11570
• 634922-11-5
• AS-49551
• AKOS015845225
• (8aS)-1,4-Diazabicyclo[4.3.0]nonane diHCl
• (8aS)-octahydropyrrolo[1,2-a]pyrazine dihydrochloride
• CS-0053109
• SCHEMBL3639440
• (s)-octahydropyrrolo[1,2-a]pyrazine 2hcl

• MDL： MFCD10686861
• Inchi： 1S/C7H14N2.2ClH/c1-2-7-6-8-3-5-9(7)4-1;;/h7-8H,1-6H2;2*1H/t7-;;/m0../s1
• InChI Key： JHDWGEOMYLXPIY-KLXURFKVSA-N
• SMILES： Cl.Cl.N12CCNC[C@@H]1CCC2

Computed Properties

• Exact Mass: 198.06928
• Monoisotopic Mass: 198.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27

Additional information on (8aS)-octahydropyrrolo[1,2-a]piperazine dihydrochloride

(8aS)-Octahydropyrrolo[1,2-a]Piperazine Dihydrochloride: A Comprehensive Overview

(8aS)-Octahydropyrrolo[1,2-a]piperazine dihydrochloride, also known by its CAS number 634922-11-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperazine derivatives, which have been extensively studied for their diverse biological activities. The structure of this compound is characterized by a bicyclic system consisting of a piperazine ring fused with a pyrrole ring, creating a unique octahydropyrrolo[1,2-a]piperazine framework. The stereochemistry at the 8a position is critical, as it determines the compound's physical and chemical properties.

The synthesis of (8aS)-octahydropyrrolo[1,2-a]piperazine dihydrochloride involves a series of well-defined organic reactions. Recent studies have focused on optimizing the synthetic pathway to improve yield and purity. For instance, researchers have explored the use of asymmetric catalysis to control the stereochemistry at the 8a position, ensuring the formation of the desired enantiomer. This advancement has significant implications for its application in drug development, where stereochemistry plays a pivotal role in determining efficacy and safety.

From a pharmacological perspective, (8aS)-octahydropyrrolo[1,2-a]piperazine dihydrochloride has shown promising activity in preclinical models. Studies have demonstrated its potential as a modulator of ion channels and receptors, making it a candidate for treating conditions such as epilepsy and pain. Recent research has delved into its mechanism of action, particularly its interaction with voltage-gated sodium channels. These findings highlight its ability to modulate neuronal activity without inducing significant side effects, suggesting it could be a safer alternative to existing therapies.

In addition to its pharmacological applications, this compound has also been studied for its potential in materials science. The rigid bicyclic structure of (8aS)-octahydropyrrolo[1,2-a]piperazine dihydrochloride makes it an attractive candidate for use in supramolecular chemistry and crystal engineering. Researchers have investigated its ability to form self-assembled structures under various conditions, which could lead to innovative materials with applications in electronics and sensing technologies.

The latest advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular docking studies have provided insights into its binding affinities with various biological targets, while quantum mechanical calculations have shed light on its electronic structure and reactivity. These computational tools are increasingly being integrated with experimental data to accelerate drug discovery efforts involving this compound.

In conclusion, (8aS)-octahydropyrrolo[1,2-a]piperazine dihydrochloride (CAS No: 634922-11-5) is a multifaceted compound with applications spanning drug development and materials science. Its unique bicyclic structure and stereochemical properties make it an intriguing subject for both fundamental research and applied studies. As ongoing research continues to uncover new insights into its biological and chemical behaviors, this compound holds promise for contributing to advancements in multiple scientific domains.